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Compound of Interest

Compound Name: Solvent red 195

Cat. No.: B1595644 Get Quote

For Immediate Release

This technical guide offers a comprehensive overview of the thermal stability and degradation

profile of C.I. Solvent Red 195, a widely used azo dye in the plastics and synthetic fiber

industries. This document is intended for researchers, scientists, and drug development

professionals seeking a deeper understanding of the material's performance under thermal

stress, providing crucial data for formulation, processing, and safety assessments.

Core Thermal Properties of Solvent Red 195
Solvent Red 195 is recognized for its high thermal stability, a critical attribute for its application

in high-temperature processing of polymers such as polystyrene (PS), polycarbonate (PC), and

polyethylene terephthalate (PET).[1][2] While specific, publicly available thermogravimetric

analysis (TGA) or differential scanning calorimetry (DSC) data for Solvent Red 195 is limited,

technical data sheets consistently report a high heat resistance.

A summary of the available quantitative data is presented in Table 1.

Property Value Source(s)

Heat Resistance 280 - 300 °C [3][4]

Melting Point ~ 216 °C [2]

Appearance Red Powder [3]
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Table 1: Summary of Thermal Properties for Solvent Red 195. This table encapsulates the key

thermal stability indicators for Solvent Red 195 as reported in various technical sources.

Understanding Thermal Degradation: A General Azo
Dye Perspective
In the absence of specific degradation studies on Solvent Red 195, the thermal decomposition

behavior of analogous azo dyes provides valuable insights. The primary mechanism of thermal

degradation for azo dyes involves the cleavage of the azo bond (-N=N-). This initial

fragmentation can lead to the formation of various aromatic compounds. Further decomposition

at higher temperatures can result in the breakdown of these aromatic structures.

Experimental Protocols for Thermal Analysis
To ensure accurate and reproducible assessment of the thermal properties of Solvent Red
195, standardized experimental protocols are essential. The following sections detail the

methodologies for Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry

(DSC), which are fundamental techniques in thermal analysis.

Thermogravimetric Analysis (TGA)
Objective: To determine the thermal stability and decomposition profile of Solvent Red 195 by

measuring its mass change as a function of temperature in a controlled atmosphere.

Methodology:

Instrumentation: A high-precision thermogravimetric analyzer.

Sample Preparation: Accurately weigh 5-10 mg of Solvent Red 195 into a ceramic or

platinum TGA pan.

Instrument Setup:

Purge the TGA furnace with an inert gas, such as nitrogen, at a constant flow rate (e.g.,

20-50 mL/min) to prevent oxidative degradation.

Temperature Program:
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Equilibrate the sample at 30 °C.

Heat the sample from 30 °C to a final temperature of 600 °C at a controlled, linear heating

rate of 10 °C/min.

Data Acquisition: Continuously record the sample's weight as a function of temperature.

Data Analysis: Analyze the resulting TGA curve (weight % vs. temperature) to determine the

onset of decomposition, temperatures of maximum weight loss, and residual mass.

Differential Scanning Calorimetry (DSC)
Objective: To identify thermal transitions such as melting and to determine the heat flow

associated with these events.

Methodology:

Instrumentation: A differential scanning calorimeter.

Sample Preparation: Hermetically seal a small, accurately weighed sample of Solvent Red
195 (typically 2-5 mg) in an aluminum DSC pan. Use an empty, sealed aluminum pan as a

reference.

Instrument Setup:

Purge the DSC cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Temperature Program:

Equilibrate the sample at 30 °C.

Heat the sample from 30 °C to 250 °C at a heating rate of 10 °C/min.

Data Acquisition: Record the differential heat flow between the sample and the reference as

a function of temperature.

Data Analysis: Analyze the resulting DSC thermogram to identify endothermic peaks, which

correspond to melting or other phase transitions.
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Visualizing Experimental and Degradation Pathways
To further elucidate the processes involved in the thermal analysis and potential degradation of

Solvent Red 195, the following diagrams are provided.

Sample Preparation

Thermal Analysis

Data Analysis

Start: Solvent Red 195 Sample

Weigh 5-10 mg for TGA Weigh 2-5 mg for DSC

Thermogravimetric Analysis (TGA)
(30-600°C @ 10°C/min, N2)

Differential Scanning Calorimetry (DSC)
(30-250°C @ 10°C/min, N2)

Analyze TGA Curve:
- Onset of Decomposition
- Weight Loss % vs. Temp

Analyze DSC Thermogram:
- Melting Point (Endotherm)
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Caption: Experimental workflow for the thermal analysis of Solvent Red 195.
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Caption: Generalized thermal degradation pathway for azo dyes like Solvent Red 195.
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1. Solvent Red 195 - Transparent Red 2B - Fastol Red 2B from Emperor Chem
[emperordye.com]

2. CI Solvent Red 195 Dyes | CAS 164251-88-1 Manufacturers in Mumbai, India
[colorantsgroup.com]

3. epsilonpigments.com [epsilonpigments.com]

4. additivesforpolymer.com [additivesforpolymer.com]

To cite this document: BenchChem. [Navigating the Thermal Landscape of Solvent Red 195:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595644#thermal-stability-and-degradation-of-
solvent-red-195]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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